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For Researchers, Scientists, and Drug Development Professionals

Ytterbium-169 (¹⁶⁹Yb) is a radioisotope with significant potential in medical physics, particularly

in the field of brachytherapy. Its unique physical characteristics, including a favorable photon

energy spectrum and a manageable half-life, position it as a valuable tool for localized radiation

therapy. This technical guide provides an in-depth overview of the core physical properties of

¹⁶⁹Yb, presents quantitative data in structured tables, and outlines the general experimental

methodologies used for their determination.

Core Physical Properties
Ytterbium-169 is produced by neutron activation of enriched Ytterbium-168 (¹⁶⁸Yb) in a nuclear

reactor.[1] It decays via electron capture to stable Thulium-169 (¹⁶⁹Tm), emitting a spectrum of

photons and electrons that are crucial for its therapeutic effect.[2]

Decay Characteristics
The fundamental decay properties of ¹⁶⁹Yb are summarized in the table below. The 32.03-day

half-life is advantageous for clinical applications, allowing for a reasonable treatment window

without the need for frequent source replacement.[3] The decay is exclusively through electron

capture, meaning a proton in the nucleus captures an inner atomic electron, transforming into a

neutron and emitting a neutrino.[2][4] This process leads to the emission of characteristic X-

rays and Auger electrons as the resulting atom de-excites.
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Property Value Reference

Half-life 32.03 days

Decay Mode Electron Capture (100%) [2][4]

Parent Nuclide ¹⁶⁹Yb

Daughter Nuclide ¹⁶⁹Tm (stable) [4]

Q-value (Decay Energy) 909 keV [5]

Photon Emissions
The therapeutic utility of ¹⁶⁹Yb is primarily due to its photon emissions. The average photon

energy is approximately 93 keV (excluding photons below 10 keV), which provides a good

balance between tissue penetration and radiation safety.[3][6][7] This energy is sufficient to

treat tumors effectively while allowing for more manageable shielding compared to higher-

energy isotopes like Iridium-192.[8] The principal gamma and X-ray emissions are detailed in

the table below.

Photon Energy (keV) Intensity (%) Reference

63.12 44.21

93.62 2.61 [4]

109.78 17.47 [4]

118.19 1.87 [4]

130.52 11.31 [4]

177.21 21.5 [9]

197.96 35.1 [9]

307.7 10.05

XKα1 (Tm) 52.9 [2]

XKα2 (Tm) Not Specified
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Electron Emissions
In addition to photons, the decay of ¹⁶⁹Yb results in the emission of conversion and Auger

electrons.[2] While these electrons have a very short range in tissue and contribute less to the

dose at a distance, they can be significant at the cellular level, particularly for targeted

radionuclide therapies. The mean electron energy is 0.14713 MeV.[4]

Electron Type
Energy Range
(keV)

Mean Energy (MeV) Reference

Auger Electrons 3.85 - 7.18 Not specified [2]

Conversion & Auger Not specified 0.14713 [4]

Dosimetric Parameters
For clinical applications, particularly in brachytherapy treatment planning, several key

dosimetric parameters have been calculated and measured for ¹⁶⁹Yb. These parameters are

essential for accurately determining the radiation dose delivered to the target volume and

surrounding healthy tissues.

Dosimetric
Parameter

Value Unit Reference

Air Kerma Rate

Constant
0.427 cGy cm²/h MBq

Exposure Rate

Constant
1.80 R cm²/mCi h [6]

Dose Rate Constant

in Water
1.20 ± 0.05 cGy/h/U [10]

First Half-Value Layer

(HVL) in Lead
0.2 mm [6]

First Tenth-Value

Layer (TVL) in Lead
1.6 mm [6]
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Experimental Protocols
The determination of the physical properties of ¹⁶⁹Yb involves a range of experimental

techniques in nuclear physics. While detailed, step-by-step protocols are specific to the

publishing laboratory, the general methodologies are outlined below.

Gamma-Ray Spectrometry
A primary technique for identifying and quantifying the photon emissions of ¹⁶⁹Yb is gamma-ray

spectrometry. This typically involves the use of a High-Purity Germanium (HPGe) detector.[11]

[12]

Methodology:

A calibrated ¹⁶⁹Yb source is placed at a known distance from the HPGe detector.

The detector, cooled to liquid nitrogen temperatures to reduce thermal noise, detects the

incoming gamma rays.

The energy of each gamma ray is converted into an electrical pulse, the amplitude of which

is proportional to the photon's energy.

A multichannel analyzer sorts these pulses by amplitude, generating a gamma-ray spectrum.

The positions of the peaks in the spectrum identify the energies of the emitted gamma rays,

and the area under each peak is proportional to the intensity of that emission.

The system's efficiency is determined using standard calibration sources with well-known

gamma-ray energies and intensities.

Half-Life Measurement
The half-life of ¹⁶⁹Yb is determined by measuring the decrease in its activity over time.

Methodology:

The activity of a ¹⁶⁹Yb source is measured at regular intervals using a stable radiation

detector system, such as an ionization chamber or a gamma-ray spectrometer.
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The natural logarithm of the measured activity (or count rate) is plotted against time.

The data points should form a straight line, and the slope of this line is equal to the negative

of the decay constant (λ).

The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2) / λ.

Visualizations
Ytterbium-169 Decay Scheme
The following diagram illustrates the decay of Ytterbium-169 to Thulium-169, showing the

principal energy levels and gamma transitions.
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Ytterbium-169 Decay Scheme

¹⁶⁹Yb (7/2+)
 T₁/₂ = 32.03 d

316.15 keV (7/2-)

 EC (100%)

138.93 keV (7/2+)

 177.21 keV

118.19 keV (5/2+)

 197.96 keV

8.41 keV (3/2+)

 130.52 keV  109.78 keV

¹⁶⁹Tm (1/2+)
 Stable

 118.19 keV

 8.41 keV

Click to download full resolution via product page

Caption: Decay scheme of Ytterbium-169 to Thulium-169.
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Experimental Workflow for Gamma Spectrometry
The following diagram outlines the general workflow for determining the photon energies and

intensities of a ¹⁶⁹Yb source.
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Gamma Spectrometry Workflow
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Caption: Workflow for ¹⁶⁹Yb gamma spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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